Cas no 2091104-32-2 (2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one
• CAS No: 2091104-32-2
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5722835
• PubChem ID: 121204158
• Update Time: 2025-05-19

2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[4-(hydroxymethyl)-2,3-dihydroindol-1-yl]ethanone
• F1907-8104
• starbld0011149
• 2091104-32-2
• AKOS026712447
• 2-chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one
• Ethanone, 2-chloro-1-[2,3-dihydro-4-(hydroxymethyl)-1H-indol-1-yl]-
• 2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one

• Inchi： 1S/C11H12ClNO2/c12-6-11(15)13-5-4-9-8(7-14)2-1-3-10(9)13/h1-3,14H,4-7H2
• InChI Key： OTDBHERGWFPHJS-UHFFFAOYSA-N
• SMILES： ClCC(N1C2C=CC=C(CO)C=2CC1)=O

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 484.1±45.0 °C(Predicted)
• pka: 14.29±0.10(Predicted)

Additional information on 2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one

Compound CAS No. 2091104-32-2: 2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one

The compound with CAS number 2091104-32-2, commonly referred to as 2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the broader class of indoline derivatives, which are known for their unique structural properties and diverse applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of indoline derivatives like this compound in the development of novel therapeutic agents. For instance, research published in *Nature Communications* has demonstrated that such molecules can serve as scaffolds for designing inhibitors of key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The presence of the hydroxymethyl group in the indoline ring introduces additional functional diversity, enabling the molecule to interact with biological targets in a more nuanced manner.

The synthesis of 2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study in *Journal of Organic Chemistry* detailed a novel approach using palladium-catalyzed coupling reactions to construct the indoline core efficiently. This method not only enhances the yield but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and application in pharmaceutical formulations.

From an applications perspective, 2-Chloro-1-(4-(hydroxymethyl)indolin-1-yl)ethan-1-one has shown promise in several areas beyond drug discovery. For example, researchers at Stanford University have explored its potential as a precursor for advanced polymers with tailored electronic properties. The molecule's ability to undergo further functionalization enables the creation of materials with applications in optoelectronics and sensors.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure of this compound. These studies reveal that the chlorinated ethanone group plays a critical role in modulating the molecule's reactivity and stability. Such findings are essential for predicting its behavior in different chemical environments and optimizing its use in industrial processes.

In conclusion, 2-Chloro-1-(4-(hydroxymethyl)indolin-1-yll ethanone represents a versatile building block with significant potential across multiple disciplines. Its unique combination of structural features, coupled with recent advances in synthesis and application methodologies, positions it as a key compound for future innovations in chemistry and materials science.